Cas no 67291-70-7 (N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide)

• Product Name: N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide
• CAS No: 67291-70-7
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 6784155
• PubChem ID: 12532153
• Update Time: 2025-07-18

N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide
• Z821175408
• 67291-70-7
• AKOS010776791

• Inchi： 1S/C9H9BrClNO2/c1-14-8-3-2-6(10)4-7(8)12-9(13)5-11/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： RGHXCTKDYPWBLU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(CCl)=O)OC

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide

N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide (CAS No. 67291-70-7): An Overview of Its Structure, Properties, and Applications

N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide (CAS No. 67291-70-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a brominated and methoxylated aromatic ring linked to a chloroacetamide group. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The molecular formula of N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide is C₉H₉BrClNO₂, and its molecular weight is approximately 253.53 g/mol. The presence of the bromine atom in the para position of the phenyl ring and the methoxy group in the ortho position imparts significant electronic and steric effects, influencing the compound's reactivity and stability. The chloroacetamide group, on the other hand, provides additional functionality that can be exploited in various chemical reactions and biological interactions.

In terms of physical properties, N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide is typically a white to off-white solid with a melting point ranging from 100 to 105°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for use in a variety of chemical processes and analytical techniques.

The synthesis of N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide can be achieved through several methods, but one common approach involves the reaction of 5-bromo-2-methoxyaniline with chloroacetyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic acylation, resulting in the formation of the desired product with high yield and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as using microwave-assisted synthesis or employing catalysts that reduce waste generation.

In the context of pharmaceutical research, N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide has been investigated for its potential biological activities. Studies have shown that this compound exhibits moderate to strong inhibitory effects on certain enzymes and receptors, making it a promising lead for drug discovery. For instance, it has been reported to inhibit carbonic anhydrase isoenzymes, which are involved in various physiological processes such as pH regulation and ion transport. Additionally, preliminary studies have indicated that it may possess antitumor properties by interfering with cell signaling pathways associated with cancer progression.

Beyond its pharmaceutical applications, N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide has also found use in materials science. Its unique electronic properties make it suitable for incorporation into functional materials such as polymers and coatings. For example, when incorporated into polymer matrices, it can enhance the thermal stability and mechanical strength of the resulting materials. Furthermore, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry.

In summary, N-(5-bromo-2-methoxyphenyl)-2-chloroacetamide (CAS No. 67291-70-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique molecular structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and materials science.